Cyclopropyl(2-methoxypyridin-4-yl)methanone

• Molecular Formula: C10H11NO2
• Molecular Weight: 177.20 g/mol
• IUPAC Name: cyclopropyl-(2-methoxypyridin-4-yl)methanone
• InChI: InChI=1S/C10H11NO2/c1-13-9-6-8(4-5-11-9)10(12)7-2-3-7/h4-7H,2-3H2,1H3
• InChI Key: DIOGIFUDWQTTMD-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CC(=C1)C(=O)C2CC2

Description

Cyclopropyl(2-methoxypyridin-4-yl)methanone is a useful research compound. Its molecular formula is C10H11NO2 and its molecular weight is 177.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of cyclopropyl(2-methoxypyridin-4-yl)methanol (5.30 g) and triethylamine (41.2 mL) in DMSO (120 mL) was added sulfur trioxide pyridine complex (18.8 g), and the mixture was stirred at room temperature for 30 min. Water was added to the reaction mixture at room temperature, and the mixture was extracted with ethyl acetate. The extract was washed with water and saturated brine, and dried over anhydrous magnesium sulfate. After silica gel filtration, the solvent was evaporated under reduced pressure to give a crude product of the title compound (4.42 g) as a brown oil. This compound was used for the next step without further purification.